Cas no 2167269-70-5 (7a-(trifluoromethyl)-octahydro-1lambda6-thiopyrano2,3-cpyrrole-1,1-dione)

• Product Name: 7a-(trifluoromethyl)-octahydro-1lambda6-thiopyrano2,3-cpyrrole-1,1-dione
• CAS No: 2167269-70-5
• MF: C₈H₁₂F₃NO₂S
• MW: 243.246591567993
• CID: 5852737
• PubChem ID: 132389668
• Update Time: 2025-07-17

7a-(trifluoromethyl)-octahydro-1lambda6-thiopyrano2,3-cpyrrole-1,1-dione Chemical and Physical Properties

Names and Identifiers

• Thiopyrano[2,3-c]pyrrole, octahydro-7a-(trifluoromethyl)-, 1,1-dioxide
• 7a-(trifluoromethyl)-octahydro-1lambda6-thiopyrano2,3-cpyrrole-1,1-dione
• EN300-1589291
• 7a-(trifluoromethyl)-octahydro-1lambda6-thiopyrano[2,3-c]pyrrole-1,1-dione
• 2167269-70-5

• Inchi： 1S/C8H12F3NO2S/c9-8(10,11)7-5-12-4-6(7)2-1-3-15(7,13)14/h6,12H,1-5H2
• InChI Key： ZQJAIBPGXNHKDQ-UHFFFAOYSA-N
• SMILES： N1CC2CCCS(=O)(=O)C2(C(F)(F)F)C1

Computed Properties

• Exact Mass: 243.05408429g/mol
• Monoisotopic Mass: 243.05408429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.421±0.06 g/cm3(Predicted)
• Boiling Point: 343.7±42.0 °C(Predicted)
• pka: 7.31±0.40(Predicted)

Additional information on 7a-(trifluoromethyl)-octahydro-1lambda6-thiopyrano2,3-cpyrrole-1,1-dione

Comprehensive Overview of 7a-(Trifluoromethyl)-octahydro-1lambda6-thiopyrano[2,3-c]pyrrole-1,1-dione (CAS No. 2167269-70-5)

The compound 7a-(trifluoromethyl)-octahydro-1lambda6-thiopyrano[2,3-c]pyrrole-1,1-dione (CAS No. 2167269-70-5) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and the thiopyrano-pyrrole-dione scaffold, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to modulate biological pathways.

In recent years, the demand for fluorinated compounds like 7a-(trifluoromethyl)-octahydro-1lambda6-thiopyrano[2,3-c]pyrrole-1,1-dione has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted drug delivery, where such molecules play a pivotal role. The compound's CAS No. 2167269-70-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, the thiopyrano[2,3-c]pyrrole core of this compound offers a versatile platform for further derivatization. Its sulfur-containing heterocycle is particularly noteworthy, as sulfur atoms are known to improve binding affinity in drug-receptor interactions. This has led to increased interest in structure-activity relationship (SAR) studies involving this molecule.

The trifluoromethyl group in 7a-(trifluoromethyl)-octahydro-1lambda6-thiopyrano[2,3-c]pyrrole-1,1-dione is another critical feature, as it enhances lipophilicity and electron-withdrawing properties. These characteristics are highly sought after in the development of central nervous system (CNS) drugs and agrochemicals. Recent publications highlight its potential in addressing challenges related to blood-brain barrier penetration and pest resistance.

Another area of interest is the compound's potential role in green chemistry initiatives. The incorporation of fluorine atoms into organic molecules is often associated with improved environmental profiles, as they can reduce the required dosage of active ingredients. This aligns with the global push toward sustainable chemistry and eco-friendly formulations.

In summary, 7a-(trifluoromethyl)-octahydro-1lambda6-thiopyrano[2,3-c]pyrrole-1,1-dione (CAS No. 2167269-70-5) represents a fascinating intersection of medicinal chemistry, agrochemical innovation, and sustainable science. Its multifaceted applications and structural uniqueness ensure its continued relevance in both academic and industrial research.